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Abstract

Rostratin B is a cytotoxic disulfide metabolite isolated from the marine-derived fungus
Exserohilum rostratum. Its complex polycyclic structure and significant in vitro activity against
human colon carcinoma have garnered interest within the scientific community. This document
provides a comprehensive overview of the chemical structure, stereochemistry, and biological
activity of Rostratin B, including detailed experimental protocols and quantitative data to
support further research and development.

Chemical Structure and Stereochemistry

Rostratin B belongs to a class of highly symmetrical diketopiperazine disulfides. Its molecular
formula has been established as CisH20N206S2. The core structure is a cyclic dipeptide
featuring a disulfide bridge, a common motif in cytotoxic fungal metabolites.

The definitive stereochemistry of Rostratin B was elucidated through extensive 2D NMR
techniques and confirmed by the modified Mosher's method.[1] The absolute configurations of
the chiral centers were determined to be 4(S), 4'(S), 8(S), 8'(S), 9(R), and 9'(R). This specific
spatial arrangement of atoms is crucial for its biological activity.

A key structural feature of Rostratin B is the cis-fusion of the C-4(4") to C-9(9") ring juncture,
which distinguishes it from its stereoisomer, Rostratin A, which possesses a trans-fused ring
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system.

Physicochemical and Spectroscopic Data

The following tables summarize the key physicochemical and spectroscopic data for Rostratin
B, extracted from the primary literature.

Table 1: Physicochemical Properties of Rostratin B

Property Value

Molecular Formula C18H20N206S2
Molecular Weight 424.49 g/mol

Optical Rotation [a]?°D -18.2° (c 0.11, MeOH)

Table 2: 1H NMR Spectroscopic Data for Rostratin B (500 MHz, CD3OD)

Position OH (ppm) Multiplicity J (Hz)
4, 4 4.38 d 4.5
5a, 5'a 2.20 m

5B, 5B 1.95 m

60, 6'a 1.85 m

63, 6'B 1.70 m

7,7 2.05 m

8,8 4.05 d 8.0
99 3.75 d 4.5

Table 3: 13C NMR Spectroscopic Data for Rostratin B (125 MHz, CDsOD)
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Position oC (ppm)
1,71 168.5
3,3 75.2

4,4 61.8

5,5 30.1

6, 6' 255

7,7 35.8

8,8 70.3

99 60.5

10, 10’ 172.1

Experimental Protocols
Isolation and Purification of Rostratin B

Rostratin B was isolated from the whole broth of the marine-derived fungus Exserohilum
rostratum. The following protocol is a summary of the methodology described by Tan et al.
(2004).

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15569688?utm_src=pdf-body
https://www.benchchem.com/product/b15569688?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Fungal Culture and Extraction

(Solid-phase fermentation of Exserohilum rostratuer

(Extraction with EtOAc)

Chromatogra

ic Separation

Vacuum Liquid Chromatography (VL
(Silica gel, step gradient elution)

(MeOH)

;

(Sephadex LH-20 Chromatograph;)

Reversed-phase HPLC
(C18, gradient elution with MeCN/H20

)

Yields Rostratin B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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